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Recovery Metrics & Patient Satisfaction with
Chloroprocaine

Surgical Context & Key Efficacy Recovery & Discharge  Patient Satisfaction &
Comparator Findings Times Notes

| Knee Arthroscopy (Spinal) [1] | * Sensory Block Recovery: Chloroprocaine (median 2.6h) faster than
Lidocaine (3.1h) and Bupivacaine (6.1h). * Motor Block Recovery: Chloroprocaine faster than Lidocaine
and Bupivacaine. | * Mobilization/Voiding/Discharge: Significantly faster with Chloroprocaine vs.
Bupivacaine. ¢ Similar to Lidocaine. | No difference in satisfaction between groups. However,
Chloroprocaine group required more postoperative rescue pain medication than Bupivacaine [1]. | | Labor
Epidural Analgesia [2] | «+ Onset of Analgesia: Chloroprocaine (1.5%, 7.0 min; 1.2%, 8.0 min) faster than
Lidocaine (12.0 min). | « Not the primary focus of the study. | Higher maternal satisfaction with 1.5%
Chloroprocaine compared to Lidocaine and 1.2% Chloroprocaine [2]. | | Ambulatory Surgery (Spinal,
Observational) [3] | - Anesthetic Success Rate: 93.8% (580 patients). | « Eligibility for Discharge: 252.7 +
82.7 min. « Effective Discharge: 313.8 + 109.9 min. | Data collected via patient questionnaire; study
confirmed chloroprocaine's effectiveness for short-duration anesthesia [3]. | | Total Hip Arthroplasty

(Spinal) [4] | < Shorter operative time and lower blood loss vs. Bupivacaine. | * Hospital LOS:
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Chloroprocaine (0.9 days) vs. Bupivacaine (1.2 days). « PACU LOS: Chloroprocaine (139.4 min) vs.
Bupivacaine (194.9 min). | All patients in the Chloroprocaine group were discharged home (vs. 89.2% in

Bupivacaine group), indicating high satisfaction with recovery [4]. |

Detailed Experimental Protocols

For researchers, the methodology details from key studies are crucial for evaluating the evidence.

Knee Arthroscopy RCT (Spinal Anesthesia) [1]

¢ Design: Prospective, double-blind, randomized controlled trial.
¢ Participants: 99 patients undergoing outpatient knee arthroscopy.
¢ Intervention Groups: Patients randomly allocated to receive:
o 40 mg of 2-Chloroprocaine
o 40 mg of Lidocaine
o 7.5 mg of Bupivacaine
¢ Primary Endpoint: Time until complete recovery of sensory block.
e Assessment Methods: Sensory and motor block recovery were monitored and recorded at defined
intervals. Failure rates, vital signs, postoperative pain, time to first mobilization, voiding, and hospital
discharge were also measured.

Labor Analgesia RCT (Epidural Anesthesia) [2]

¢ Design: Prospective, double-blind, randomized controlled trial.
e Participants: 96 nulliparous parturients requesting labor analgesia.
¢ Intervention Groups:
o LD Group: 6 mL of 1% Lidocaine.
o CP1.5 Group: 6 mL of 1.5% Chloroprocaine.
o CP1.2 Group: 7.5 mL of 1.2% Chloroprocaine (equipotent dose to CP1.5).
¢ Primary Outcome: Analgesia onset time (from initial bolus to Visual Analog Scale (VAS) score <3).
e Assessment Methods: VAS scores for pain, duration of uterine contractions, maternal satisfaction,
and neonatal outcomes were recorded.

Key Evidence and Decision Pathway
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The evidence supports that chloreprocaine's high patient satisfaction is strongly linked to its fast recovery
profile. The following diagram summarizes the logical relationship between its properties, clinical outcomes,

and overall satisfaction.
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Conclusion for Researchers and Professionals

For your comparison guides, the data indicates that chloroprocaine is a superior anesthetic alternative
when the primary goal is facilitating rapid patient recovery and turnover, especially in ambulatory
surgery centers. Its key advantage lies in its pharmacokinetics, which directly translate to shorter discharge

times without compromising anesthetic success.

e Choose chloroprocaine for procedures where a short-acting, fast-onset agent is desirable to
promote fast-track recovery and same-day discharge [3] [5].

e Consider alternatives like bupivacaine if the surgical procedure is longer or if the priority is
prolonged postoperative analgesia that might reduce the need for immediate rescue medication [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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